Cas no 95770-03-9 (2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-dimethylethanaminium chloride)
95770-03-9 structure
Product Name:2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-dimethylethanaminium chloride
CAS No:95770-03-9
MF:C12H18Cl2N2OS
MW:309.255119800568
CID:1985958
PubChem ID:56967
Update Time:2025-04-21
2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-dimethylethanaminium chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-dimethylethanaminium chloride
- 2'-Chloro-2-(2-(dimethylamino)ethylthio)acetanilide hydrochloride
- 95770-03-9
- C 5501
- ACETANILIDE, 2'-CHLORO-2-(2-(DIMETHYLAMINO)ETHYLTHIO)-, HYDROCHLORIDE
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- Inchi: 1S/C12H17ClN2OS.ClH/c1-15(2)7-8-17-9-12(16)14-11-6-4-3-5-10(11)13;/h3-6H,7-9H2,1-2H3,(H,14,16);1H
- InChI Key: RYDMPPQRLCHWJA-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1NC(CSCC[NH+](C)C)=O.[Cl-]
Computed Properties
- Exact Mass: 308.0516898Da
- Monoisotopic Mass: 308.0516898Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 239
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.8Ų
2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-dimethylethanaminium chloride Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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